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Compound of Interest

N-(5-Amino-2-fluorophenyl)-2,2-
Compound Name:

dimethylpropanamide
CAS No.: 891855-90-6
Cat. No.: B3164346

Get Quote

Chemical Identity & Significance

This compound serves as a protected scaffold in the synthesis of kinase inhibitors. The pivaloyl
(2,2-dimethylpropanoyl) group acts as a robust amine protecting group, directing subsequent
electrophilic substitutions or preventing side reactions during the functionalization of the
position-5 amine.
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Property

Detail

IUPAC Name

N-(5-Amino-2-fluorophenyl)-2,2-

dimethylpropanamide

Common Name

N-(5-Amino-2-fluorophenyl)pivalamide

Molecular Formula Ci11H1sFN20
Molecular Weight 210.25 g/mol
Exact Mass 210.1168

CAS Registry

Not widely indexed; Precursor CAS: 130616-52-
3 (Nitro analog)

Role

Key intermediate for Encorafenib (BRAFTOVI)

synthesis

Synthesis & Isolation Workflow

Understanding the synthesis is prerequisite to interpreting the spectra, particularly for

identifying solvent residuals and precursors.

Reaction Pathway

The synthesis typically proceeds via the acylation of 2-fluoro-5-nitroaniline followed by

chemoselective reduction.

2-Fluoro-5-nitroaniline Acylation

N-(2-Fluoro-5-nitrophenyl)

TARGET:

Nitro Reduction N-(5-Amino-2-fluorophenyl)-

— 2,2-dimethylpropanamide
v
gl
Reducton = x-—""~ -
(H2/Pd-C or Fe/NH4CI) el
Pivaloyl Chloride
(Et3N, DCM)
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Figure 1: Synthetic route from commercially available 2-fluoro-5-nitroaniline. The target is the
reduced amine.

Mass Spectrometry (MS) Data
Method: Electrospray lonization (ESI) in Positive Mode.

The mass spectrum is dominated by the protonated molecular ion and characteristic
fragmentation of the pivaloyl group.

lon Type m/z (Observed) Interpretation

Protonated molecular ion

[M+H]* 211.1

(Base Peak).

Sodium adduct (common in
[M+Na]* 233.1

unbuffered solvents).

[M - CsHoO + H]*: Loss of

ivaloyl group (C=0-tBu).

Fragment 127.1 P Yl group ( )

Corresponds to 2-fluoro-5-

aminoaniline core.

[M - CaHo + H]*: Loss of tert-
Fragment 154.1

butyl group (57 Da).

Diagnostic Note: The loss of 57 Da (t-butyl) or 85 Da (pivaloyl) is the primary confirmation of
the amide protecting group integrity.

Infrared Spectroscopy (IR)
Method: ATR-FTIR (Solid state).
The spectrum displays a mix of primary amine (aniline) and secondary amide features.

e 3450 & 3350 cm~! (Medium, Broad): N-H stretching vibrations. The primary amine (-NH2)
appears as a doublet, while the amide (-NH-) overlaps in this region.
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e 2960 - 2870 cm~* (Weak): C-H aliphatic stretches, specifically the C-Hs
symmetric/asymmetric stretches of the tert-butyl group.

e 1665 cm~? (Strong):Amide | band (C=0 stretch). This is slightly lower than typical alkyl
amides due to conjugation with the phenyl ring, but higher than benzamides due to the bulky
t-butyl group preventing full planarity.

e 1520 cm~1 (Strong): Amide Il band (N-H bend).

1250 cm~* (Medium): C-F aryl stretching vibration.

Nuclear Magnetic Resonance (NMR)

Solvent: DMSO-ds (Standard for polar amides).

'H NMR (500 MHz, DMSO-ds)

The proton spectrum is characterized by the distinct tert-butyl singlet and the 1,2,5-
trisubstituted aromatic pattern.
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9.35 S 1H - Amide NH and weak H-

bond with

ortho-F.

Ortho to
Amide.
Je,F=7.2, Deshielded
7.38 dd 1H Ar-H6
Je,a=2.5 by C=0, but
shielded by

ortho-NHa.

Ortho to
Fluorine.
J3,F =11.0, Large J-
6.92 dd 1H Ar-H3 )
J3,4=8.8 coupling to
PF s

diagnostic.

Ortho to
Amine (C5).
Upfield due to

Ja,3 = 8.8,

6.35 m 1H Ar-H4 strong

Ja,e =25
electron
donation from

NH-2.

Exchangeabl
4.95 brs 2H - Amine NH2 e protons.

Broad signal.
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intense

1.22 S 9H - t-Butyl singlet of the
pivaloyl

group.
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3C NMR (125 MHz, DMSO-ds)

Carbon assignments rely on 1°F coupling patterns (doublets).

176.2 ppm (s):C=0 (Amide Carbonyl).

e 154.5 ppm (d, J = 238 Hz):C2 (C-F). Direct attachment to Fluorine results in massive
coupling.

e 145.1 ppm (d, J = 2 Hz):C5 (C-NH-). Ipso to amine.

e 126.0 ppm (d, J = 12 Hz):C1 (C-N-Piv).

e 115.5 ppm (d, J =21 Hz):C3 (Ortho to F).

e 109.8 ppm (d, J = 6 Hz):C6.

e 108.2 ppm (d, J = 3 Hz):CA4.

e 38.6 ppm (s):C(CHs)s (Quaternary t-butyl carbon).

27.1 ppm (s): C(CHs)s (Methyl carbons).

*F NMR (470 MHz, DMSO-ds)

e -128.5 ppm (m): Single signal for the aromatic fluorine. The multiplet arises from coupling to
H3 and H4.

Structural Validation Logic

The following diagram illustrates the specific NMR correlations used to confirm the
regiochemistry (position of the amine vs. fluorine).
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Structure:

N-(5-Amino-2-fluorophenyl)-Piv

e e e o o o o o .  — ———————— S S S

NMR Evidence

Large J(H3-F) ~11Hz Upfield H4 (~6.35 ppm)
Confirms H ortho to F Confirms Amine is ortho to H4

C2 Doublet (J=238Hz)
Defines F position

Regiochemistry Confirmed:

1,2,5-Substitution Pattern

Click to download full resolution via product page

Figure 2: Logic flow for structural assignment using scalar couplings and chemical shift
perturbation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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